Cas no 2097976-33-3 (N-Butyl-N-ethyl-2-(3-(hydroxymethyl)pyrrolidin-1-yl)acetamide)

• Product Name: N-Butyl-N-ethyl-2-(3-(hydroxymethyl)pyrrolidin-1-yl)acetamide
• CAS No: 2097976-33-3
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5048679
• Update Time: 2025-06-25

N-Butyl-N-ethyl-2-(3-(hydroxymethyl)pyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-ethyl-2-(3-(hydroxymethyl)pyrrolidin-1-yl)acetamide
• N-butyl-N-ethyl-2-[3-(hydroxymethyl)pyrrolidin-1-yl]acetamide
• N-Butyl-N-ethyl-2-(3-(hydroxymethyl)pyrrolidin-1-yl)acetamide

• Inchi： 1S/C13H26N2O2/c1-3-5-7-15(4-2)13(17)10-14-8-6-12(9-14)11-16/h12,16H,3-11H2,1-2H3
• InChI Key： FCGNXSBRUAEWKR-UHFFFAOYSA-N
• SMILES： OCC1CCN(CC(N(CC)CCCC)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 234
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8

Additional information on N-Butyl-N-ethyl-2-(3-(hydroxymethyl)pyrrolidin-1-yl)acetamide

N-Butyl-N-Ethyl-2-(3-(Hydroxymethyl)Pyrrolidin-1-Yl)Acetamide: A Comprehensive Overview

N-Butyl-N-Ethyl-2-(3-(Hydroxymethyl)Pyrrolidin-1-Yl)Acetamide, with the CAS registry number 2097976-33-3, is a complex organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. The molecule consists of a pyrrolidine ring, which is a five-membered nitrogen-containing ring, substituted with a hydroxymethyl group at the 3-position. This substitution introduces hydrophilic properties to the molecule, enhancing its solubility and reactivity in different solvents.

The acetamide functional group attached to the pyrrolidine ring further contributes to the compound's versatility. Acetamides are known for their ability to form hydrogen bonds, which can influence the physical and chemical properties of the molecule. The presence of both butyl and ethyl groups as substituents on the nitrogen atom of the acetamide group adds to the compound's complexity and potential for diverse interactions. These alkyl groups not only increase the hydrophobicity of the molecule but also provide steric bulk, which can be advantageous in certain chemical reactions or applications.

Recent studies have highlighted the potential of N-butyl-N-ethyl derivatives in drug delivery systems. The hydroxymethyl group on the pyrrolidine ring can act as a hydrogen bond donor, facilitating interactions with biological molecules. This property makes the compound a promising candidate for use in pharmaceuticals, where such interactions are crucial for drug efficacy. Additionally, the pyrrolidine ring's flexibility allows for conformational changes that can enhance binding affinity to target molecules.

In terms of synthesis, N-butyl-N-ethyl derivatives are typically prepared through nucleophilic acyl substitution reactions. The reaction involves reacting an appropriate acid chloride with a mixture of butylamine and ethylamine in a polar aprotic solvent. The hydroxymethylpyrrolidine intermediate is then introduced via a substitution reaction, followed by purification steps to isolate the final product. This multi-step synthesis requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of N-butyl-N-ethyl derivatives are also worth noting. The compound is typically a white crystalline solid with a melting point around 120°C. Its solubility in organic solvents such as dichloromethane and THF is moderate, while it exhibits limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in organic synthesis reactions where controlled solubility is essential.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like this one. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecular orbitals and electron distribution within the compound. These studies have revealed that the hydroxymethyl group plays a significant role in stabilizing certain reactive intermediates, thereby influencing the compound's reactivity in various chemical transformations.

In conclusion, N-butyl-N-ethyl derivatives represent an exciting class of compounds with diverse applications across multiple disciplines. Their unique structural features, combined with recent research findings, underscore their potential as valuable tools in drug development, materials science, and organic synthesis. As ongoing studies continue to uncover new insights into their properties and functionalities, this compound is poised to play an increasingly important role in advancing modern chemistry.